Cas no 405230-93-5 (2-Chloro-5-fluoropyridine-3,4-diamine)

• Product Name: 2-Chloro-5-fluoropyridine-3,4-diamine
• CAS No: 405230-93-5
• MF: C₅H₅ClFN₃
• MW: 161.564702749252
• MDL: MFCD18261567
• CID: 828976
• PubChem ID: 22284032
• Update Time: 2025-10-28

2-Chloro-5-fluoropyridine-3,4-diamine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-fluoropyridine-3,4-diamine
• 2-CHLORO-5-FLUORO-3,4-PYRIDINEDIAMINE
• 3,4-Pyridinediamine,2-chloro-5-fluoro-
• 2-CHLORO-3,4-DIAMINO-5-FLUOROPYRIDINE
• FCH1179071
• 3,4-Pyridinediamine, 2-chloro-5-fluoro-
• AX8218298
• ST2404343
• AB0024767
• W6104
• A23612
• 230C935
• DB-355838
• DS-16969
• AC-27212
• SCHEMBL2371837
• AKOS015919602
• DTXSID80624364
• CS-0005565
• 405230-93-5
• MFCD18261567
• SB52545

• MDL： MFCD18261567
• Inchi： 1S/C5H5ClFN3/c6-5-4(9)3(8)2(7)1-10-5/h1H,9H2,(H2,8,10)
• InChI Key： PSULFTVHYISNAH-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=CN=1)F)N)N

Computed Properties

• Exact Mass: 161.01600
• Monoisotopic Mass: 161.0156030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9
• XLogP3: 0.6

Experimental Properties

• Density: 1.562
• PSA: 64.93000
• LogP: 2.20090

Additional information on 2-Chloro-5-fluoropyridine-3,4-diamine

Comprehensive Overview of 2-Chloro-5-fluoropyridine-3,4-diamine (CAS No. 405230-93-5)

2-Chloro-5-fluoropyridine-3,4-diamine (CAS No. 405230-93-5) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This fluoropyridine derivative is characterized by its unique molecular structure, featuring both chloro and fluoro substituents, which enhance its reactivity and utility in synthetic chemistry. Researchers and industry professionals frequently search for terms like "2-Chloro-5-fluoropyridine-3,4-diamine synthesis" or "CAS 405230-93-5 applications", reflecting its growing importance in drug discovery and material science.

The compound’s pyridine core is a cornerstone in modern organic chemistry, often serving as a building block for more complex molecules. Its diamine functionality allows for versatile modifications, making it a valuable intermediate in the development of active pharmaceutical ingredients (APIs). Recent trends indicate heightened interest in fluorinated pyridines due to their enhanced metabolic stability and bioavailability, aligning with the demand for more efficient therapeutic agents. Searches for "fluoropyridine derivatives in drug design" or "chloro-fluoro pyridine uses" underscore this relevance.

In agrochemical applications, 2-Chloro-5-fluoropyridine-3,4-diamine is explored for its potential in creating novel pesticides and herbicides. The combination of halogen atoms in its structure contributes to its ability to interact with biological targets, a feature highly sought after in crop protection research. Queries such as "halogenated pyridines in agriculture" or "CAS 405230-93-5 agrochemical role" highlight its dual utility across industries.

From a synthetic perspective, the compound’s reactivity under palladium-catalyzed cross-coupling conditions has been widely studied. This property enables the construction of diverse biaryl systems, a key step in manufacturing advanced materials and pharmaceuticals. The rise of green chemistry has also spurred investigations into sustainable synthesis routes for 2-Chloro-5-fluoropyridine-3,4-diamine, with searches like "eco-friendly pyridine synthesis" gaining traction.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize CAS No. 405230-93-5, ensuring high purity for research and industrial use. The compound’s solubility profile and stability under various conditions are frequently discussed topics, addressing practical challenges in handling and storage. Popular search terms like "pyridine diamine stability" or "405230-93-5 analytical methods" reflect these concerns.

In conclusion, 2-Chloro-5-fluoropyridine-3,4-diamine (CAS No. 405230-93-5) stands out as a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its structural features and adaptability continue to inspire innovation, making it a subject of ongoing research and commercial interest. By addressing common queries and aligning with contemporary trends, this overview aims to serve as a reliable resource for professionals navigating the complexities of halogenated pyridine chemistry.